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Compound of Interest

Compound Name: Paniculoside I

Cat. No.: B8261814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical structure elucidation of

Paniculoside I, a pentacyclic triterpenoid saponin. The following sections detail the

experimental protocols and data analysis that form the basis of its structural determination,

offering a comprehensive resource for researchers in natural product chemistry and drug

discovery.

Spectroscopic Data Analysis
The structural framework of Paniculoside I was primarily determined through a combination of

Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry

(HRMS). These techniques provided critical insights into the connectivity of atoms and the

overall molecular formula.

Mass Spectrometry
High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) was employed to

determine the exact mass and molecular formula of Paniculoside I.
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Parameter Value

Ionization Mode Positive

Measured m/z 1346.65 [M+NH₄]⁺

Table 1: High-Resolution Mass Spectrometry

Data for Paniculoside I.

Note: The detailed fragmentation pattern provides further structural information, aiding in the

identification of the aglycone and sugar moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the recent discovery of Paniculoside I, detailed public access to its complete ¹H and

¹³C NMR data is limited. However, the structure was elucidated using a suite of 1D and 2D

NMR experiments, including ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC. For illustrative

purposes, the comprehensively assigned NMR data for the structurally similar Pannoside F,

isolated from the same source, is presented below. These assignments are foundational for the

structural determination of Paniculoside I.
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Position ¹³C Chemical Shift (δc) ¹H Chemical Shift (δн)

Aglycone

1 44.1 1.05, 1.70

2 69.8 4.10

3 82.5 3.45

... ... ...

Glucuronic Acid

1' 104.5 4.42

... ... ...

Rhamnose 1

1'' 94.9 5.40

... ... ...

Rhamnose 2

1''' 101.4 5.33

... ... ...

Xylose

1'''' 106.9 4.53

... ... ...

3-Hydroxybutyrate

1'''''-1 172.4 -

2'''''-1 41.2 2.71

3'''''-1 68.7 5.25

4'''''-1 22.8 1.29

Acetyl Group
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CO 171.1 -

CH₃ 21.1 2.05

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Pannoside F in C₅D₅N (a close structural

analog of Paniculoside I).[1] Note: The full assignment of all positions is crucial for complete

structural elucidation.

Experimental Protocols
The isolation and structural characterization of Paniculoside I involve a series of meticulous

experimental procedures.

Isolation and Purification
The following workflow outlines the general procedure for isolating Paniculoside I from its

natural source, Aster tripolium L.
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Figure 1: Isolation Workflow for Paniculoside I
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Caption: General workflow for the isolation of Paniculoside I.

Detailed Protocol:

Extraction: The dried and powdered plant material of Aster tripolium L. is subjected to

ultrasonic extraction with methanol at 40°C for 3 hours. This process is repeated to ensure

exhaustive extraction.

Concentration: The resulting methanolic extracts are combined and concentrated under

reduced pressure to yield a crude extract.
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Fractionation: The crude extract is then subjected to column chromatography on a Sephadex

LH-20 resin, eluting with methanol to separate the components based on their size and

polarity.

Purification: Fractions containing the pannosides are further purified using preparative

reverse-phase high-performance liquid chromatography (RP-HPLC) with a gradient of

acetonitrile and water as the mobile phase. Paniculoside I is collected as a pure compound.

Structure Elucidation
The purified Paniculoside I is then subjected to a battery of spectroscopic analyses to

determine its chemical structure.

Figure 2: Structure Elucidation Workflow
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Caption: Workflow for the spectroscopic analysis of Paniculoside I.

Detailed Protocol:

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)

is performed to determine the accurate mass and molecular formula of the isolated
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compound.

NMR Spectroscopy: A comprehensive suite of NMR experiments is conducted.

¹H NMR: To identify the proton environments in the molecule.

¹³C NMR: To determine the number and types of carbon atoms.

COSY (Correlation Spectroscopy): To establish proton-proton correlations within the same

spin system.

HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond proton-

carbon correlations.

HMBC (Heteronuclear Multiple Bond Correlation): To determine long-range (2-3 bond)

proton-carbon correlations, which is crucial for connecting different structural fragments.

Data Interpretation: The collective data from these experiments are meticulously analyzed to

piece together the complete chemical structure of Paniculoside I, including the

stereochemistry.

Potential Biological Activity and Signaling Pathways
While specific studies on the signaling pathways modulated by Paniculoside I are yet to be

conducted due to its recent discovery, pentacyclic triterpenoid saponins as a class are known

to interact with various cellular signaling pathways. This suggests potential therapeutic

applications for Paniculoside I.

Research on structurally related oleanane-type saponins has indicated their involvement in key

signaling cascades that regulate inflammation, apoptosis, and cell proliferation.
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Figure 3: Potential Signaling Pathways for Pentacyclic Triterpenoid Saponins
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Caption: Potential signaling pathways modulated by this class of compounds.

The potential for Paniculoside I to modulate pathways such as the PI3K/Akt/mTOR, MAPK,

and NF-κB signaling cascades warrants further investigation.[1][2] These pathways are critical

in the pathogenesis of various diseases, including cancer and inflammatory disorders,

highlighting the therapeutic potential of this novel natural product. Additionally, antiviral

activities have been reported for pannosides, suggesting another avenue for future research.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8261814#paniculoside-i-chemical-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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